Cas no 1797129-32-8 (3-{[1-(5-bromopyridine-3-carbonyl)piperidin-4-yl]oxy}-6-methylpyridazine)

• Product Name: 3-{[1-(5-bromopyridine-3-carbonyl)piperidin-4-yl]oxy}-6-methylpyridazine
• CAS No: 1797129-32-8
• MF: C₁₆H₁₇BrN₄O₂
• MW: 377.235782384872
• CID: 5370022
• Update Time: 2025-05-19

3-{[1-(5-bromopyridine-3-carbonyl)piperidin-4-yl]oxy}-6-methylpyridazine Chemical and Physical Properties

Names and Identifiers

• (5-bromopyridin-3-yl)-[4-(6-methylpyridazin-3-yl)oxypiperidin-1-yl]methanone
• 3-{[1-(5-bromopyridine-3-carbonyl)piperidin-4-yl]oxy}-6-methylpyridazine

• Inchi： 1S/C16H17BrN4O2/c1-11-2-3-15(20-19-11)23-14-4-6-21(7-5-14)16(22)12-8-13(17)10-18-9-12/h2-3,8-10,14H,4-7H2,1H3
• InChI Key： IJPAWEIYVKPLGW-UHFFFAOYSA-N
• SMILES： C(C1=CC(Br)=CN=C1)(N1CCC(OC2=NN=C(C)C=C2)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 3-{[1-(5-bromopyridine-3-carbonyl)piperidin-4-yl]oxy}-6-methylpyridazine

Professional Introduction to Compound with CAS No. 1797129-32-8 and Product Name: 3-{[1-(5-bromopyridine-3-carbonyl)piperidin-4-yl]oxy}-6-methylpyridazine

The compound identified by the CAS number 1797129-32-8 and the product name 3-{[1-(5-bromopyridine-3-carbonyl)piperidin-4-yl]oxy}-6-methylpyridazine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular architecture of this compound incorporates several key functional groups, including a pyridazine core, a bromopyridine moiety, and a piperidine ring, which collectively contribute to its unique chemical properties and biological activities.

In recent years, the exploration of heterocyclic compounds has been a focal point in pharmaceutical research, owing to their diverse biological activities and structural versatility. The pyridazine ring, a six-membered aromatic heterocycle containing two nitrogen atoms, is particularly noteworthy for its role in the synthesis of bioactive molecules. Compounds featuring the pyridazine scaffold have been extensively studied for their potential as kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The presence of a methyl group at the 6-position further enhances the compound's electronic properties, influencing its reactivity and interaction with biological targets.

The 5-bromopyridine-3-carbonyl moiety in the compound's structure is another critical feature that contributes to its pharmacological profile. Bromopyridines are known for their ability to serve as key intermediates in the synthesis of various pharmaceuticals. The carbonyl group attached to the bromopyridine ring introduces polarity and reactivity, making it a suitable site for further functionalization. This feature is particularly valuable in medicinal chemistry, where selective modifications can lead to the development of novel drug candidates with improved efficacy and reduced side effects.

The piperidine ring, another significant component of this compound, is widely recognized for its role in enhancing oral bioavailability and improving pharmacokinetic properties of drug molecules. Piperidine-based scaffolds are commonly found in approved drugs due to their favorable pharmacological characteristics. The incorporation of a piperidine ring into this compound not only contributes to its structural complexity but also opens up possibilities for further derivatization and optimization.

Recent studies have highlighted the importance of 3-{[1-(5-bromopyridine-3-carbonyl)piperidin-4-yl]oxy}-6-methylpyridazine as a versatile intermediate in the synthesis of biologically active molecules. Researchers have demonstrated its utility in developing novel inhibitors targeting various enzymes involved in metabolic pathways. For instance, modifications of this compound have led to the discovery of potent inhibitors of Janus kinases (JAKs), which play a crucial role in inflammatory responses and autoimmune diseases. The ability to fine-tune the structure of this compound through strategic functionalization has opened up new avenues for therapeutic intervention.

The bromopyridine-3-carbonyl group provides a handle for further chemical transformations, such as Suzuki-Miyaura cross-coupling reactions, which are widely used in drug discovery to construct complex molecular architectures. These reactions allow for the introduction of aryl or heteroaryl groups at specific positions within the molecule, thereby modulating its biological activity. Additionally, the presence of an oxygen atom connecting the piperidine ring to the pyridazine core suggests potential for hydrogen bonding interactions, which can be exploited to enhance binding affinity to biological targets.

In conclusion, 3-{[1-(5-bromopyridine-3-carbonyl)piperidin-4-yl]oxy}-6-methylpyridazine represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential for functionalization make it an attractive scaffold for developing novel therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a pivotal role in addressing unmet medical needs across various therapeutic areas.